1-(3-Chlorophenyl)-3-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)urea
• InChI: InChI=1S/C14H15ClN4O3S2/c1-24(21,22)19-6-5-11-12(8-19)23-14(17-11)18-13(20)16-10-4-2-3-9(15)7-10/h2-4,7H,5-6,8H2,1H3,(H2,16,17,18,20)
• InChI Key: TUYFKDJHYIPMJE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C14H15ClN4O3S2
• Molecular Weight: 386.9 g/mol

Description

1-(3-Chlorophenyl)-3-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea is a useful research compound. Its molecular formula is C14H15ClN4O3S2 and its molecular weight is 386.87. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Chlorophenyl)-3-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Chlorophenyl)-3-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Factor Xa Inhibition

Studies have shown that derivatives of 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine, a compound structurally related to 1-(3-Chlorophenyl)-3-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea, exhibit potent anti-factor Xa activity. This implies potential use in developing oral anticoagulants (Haginoya et al., 2004).

2. Anticancer Properties

Alkylurea derivatives of similar compounds have demonstrated significant anticancer effects, as well as reduced toxicity. These derivatives were effective against various human cancer cell lines, suggesting potential for cancer therapy (Wang et al., 2015).

3. Molecular Conformation Studies

Studies on closely related compounds have provided insights into molecular conformations and hydrogen bonding, which can inform the design of drugs with similar structures. This knowledge is critical in optimizing drug efficacy and stability (Sagar et al., 2017).

4. Nonlinear Optical Properties

Compounds with a similar chemical structure have shown potential applications in nonlinear optics. They exhibit high second and third harmonic generation values, suggesting uses in optoelectronic device fabrications (Shkir et al., 2018).

5. PI3K Inhibitor for Anticancer Therapy

Derivatives with alkylurea moiety replacing the acetamide group in similar compounds have shown potent PI3K inhibitory activity, suggesting applications in anticancer therapies with low toxicity (Wang et al., 2015).